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Cat. No.: B15564838

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-TAPI-2 is a stereoisomer of TAPI-2, a potent, broad-spectrum hydroxamate-based inhibitor

of several matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinase (ADAM)

family members. It is particularly recognized for its inhibitory activity against Tumor Necrosis

Factor-α Converting Enzyme (TACE), also known as ADAM17. ADAM17 is a key sheddase

involved in the release of various cell surface proteins, including the pro-inflammatory cytokine

TNF-α, epidermal growth factor receptor (EGFR) ligands, and the interleukin-6 receptor (IL-

6R). Dysregulation of ADAM17 activity is implicated in a range of inflammatory diseases and

cancers, making it a significant target for therapeutic intervention. These application notes

provide a detailed protocol for an in vitro enzymatic assay to characterize the inhibitory activity

of (R)-TAPI-2 against ADAM17.

Mechanism of Action and Signaling Pathway
(R)-TAPI-2, like its racemic counterpart, functions by chelating the zinc ion within the catalytic

domain of metalloproteinases, thereby blocking their proteolytic activity. The primary target of

interest for (R)-TAPI-2 is ADAM17. The inhibition of ADAM17 by (R)-TAPI-2 prevents the
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shedding of transmembrane precursor proteins, thereby modulating downstream signaling

pathways crucial in inflammation and cell proliferation.

ADAM17-mediated shedding of ligands such as Amphiregulin (AREG) and Transforming

Growth Factor-alpha (TGF-α) leads to the activation of the Epidermal Growth Factor Receptor

(EGFR). This, in turn, can trigger downstream signaling cascades including the ERK1/2 and

PI3K/AKT pathways.[1] Similarly, ADAM17-dependent cleavage of the IL-6 receptor (IL-6R) is a

critical step in IL-6 trans-signaling, which involves the activation of the JAK/STAT pathway.[1]

Below is a diagram illustrating the signaling pathway affected by ADAM17 and its inhibition by

(R)-TAPI-2.
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Caption: ADAM17 signaling pathway and its inhibition by (R)-TAPI-2.

Quantitative Data Summary
The inhibitory potency of TAPI-2 has been evaluated against a panel of metalloproteinases.

While specific data for the (R)-TAPI-2 isomer is limited in publicly available literature, the data
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for the racemic mixture provides a strong indication of its activity profile.

Note: The following data pertains to the racemic mixture TAPI-2. The inhibitory activity of the

(R)-isomer may vary.

Target Enzyme Inhibition Value (Ki)
Inhibition Value
(IC50)

Reference

ADAM17 (TACE) 0.12 µM - [Probechem]

ADAM8 10 µM - [Probechem]

ADAM10 3 µM - [Probechem]

ADAM12 100 µM - [Probechem]

General MMPs - 20 µM [1][2]

Experimental Protocols
In Vitro ADAM17/TACE Enzymatic Assay
This protocol describes a fluorogenic assay to determine the inhibitory activity of (R)-TAPI-2
against recombinant human ADAM17. The assay is based on the cleavage of a specific

fluorogenic peptide substrate, resulting in an increase in fluorescence intensity.

Materials and Reagents:

Recombinant Human ADAM17 (catalytic domain)

Fluorogenic ADAM17 substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH₂)

(R)-TAPI-2

TACE Assay Buffer (e.g., 25 mM Tris, pH 8.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

Dimethyl Sulfoxide (DMSO)

96-well black microplate
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Fluorescence microplate reader

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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